2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 3,4-dimethoxybenzoate

• CAS No.: 769148-47-2
• Molecular Formula: C24H20BrN3O6
• Molecular Weight: 526.3 g/mol
• IUPAC Name: [2-[(E)-[(2-anilino-2-oxoacetyl)hydrazinylidene]methyl]-4-bromophenyl] 3,4-dimethoxybenzoate
• InChI: InChI=1S/C24H20BrN3O6/c1-32-20-10-8-15(13-21(20)33-2)24(31)34-19-11-9-17(25)12-16(19)14-26-28-23(30)22(29)27-18-6-4-3-5-7-18/h3-14H,1-2H3,(H,27,29)(H,28,30)/b26-14+
• InChI Key: HJPOYELRDMJOHX-VULFUBBASA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)C(=O)NC3=CC=CC=C3)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)C(=O)NC3=CC=CC=C3)OC

Description

2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 3,4-dimethoxybenzoate is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes an anilino group, a carbohydrazonoyl group, and a 3,4-dimethoxybenzoate moiety. The presence of these functional groups imparts specific chemical properties and reactivity to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 3,4-dimethoxybenzoate typically involves multiple steps, starting from readily available starting materials. The general synthetic route includes the following steps:

Formation of the Anilino Group: Aniline is reacted with an appropriate acylating agent to form the anilino group.

Introduction of the Carbohydrazonoyl Group: The anilino derivative is then reacted with a suitable hydrazine derivative to introduce the carbohydrazonoyl group.

Coupling with 4-Bromophenyl 3,4-Dimethoxybenzoate: The final step involves the coupling of the intermediate with 4-bromophenyl 3,4-dimethoxybenzoate under appropriate conditions, such as the presence of a coupling reagent and a suitable solvent.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and purity. This can include the use of advanced techniques such as continuous flow chemistry, automated synthesis, and high-throughput screening to identify optimal reaction conditions.

Chemical Reactions Analysis

Types of Reactions

2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 3,4-dimethoxybenzoate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the 4-bromophenyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium iodide in acetone for halogen exchange reactions.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 3,4-dimethoxybenzoate has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of advanced materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 3,4-dimethoxybenzoate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-2-naphthyl 2,4-dichlorobenzoate
• 4-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)phenyl 4-methoxybenzoate
• 4-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)phenyl 4-ethoxybenzoate

Uniqueness

2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 3,4-dimethoxybenzoate is unique due to the presence of the 4-bromophenyl group and the 3,4-dimethoxybenzoate moiety, which impart specific chemical properties and reactivity. This uniqueness can be leveraged in various applications, making it a valuable compound in scientific research.